Cas no 2137679-64-0 (methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate)

• Product Name: methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate
• CAS No: 2137679-64-0
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 6286203
• PubChem ID: 165460645
• Update Time: 2025-05-24

methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-731254
• 2137679-64-0
• methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate

• Inchi： 1S/C13H12ClN3O3/c1-8-5-17(16-11(8)7-18)6-9-10(14)3-4-15-12(9)13(19)20-2/h3-5,7H,6H2,1-2H3
• InChI Key： DRUMFRLALJKGGH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)OC)C=1CN1C=C(C)C(C=O)=N1

Computed Properties

• Exact Mass: 293.0567189g/mol
• Monoisotopic Mass: 293.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.1Ų

Additional information on methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate

Research Briefing on Methyl 4-Chloro-3-[(3-Formyl-4-Methyl-1H-Pyrazol-1-Yl)Methyl]Pyridine-2-Carboxylate (CAS: 2137679-64-0)

In recent years, the compound methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate (CAS: 2137679-64-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole and pyridine moieties, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the formyl and chloro substituents, make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and byproduct formation. The method employs a palladium-catalyzed coupling reaction, achieving a yield of over 85% with high purity (>98%). This advancement is critical for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, researchers have explored the biological activities of derivatives derived from this compound. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate serves as a precursor for potent JAK2 inhibitors, which are being investigated for their efficacy in treating myeloproliferative disorders. The compound's ability to selectively modulate kinase activity highlights its therapeutic potential.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the binding interactions of this compound with target proteins. Molecular docking simulations reveal that the formyl group plays a crucial role in hydrogen bonding with active site residues, while the chloro substituent enhances hydrophobic interactions. These findings are instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications. Ongoing research is exploring prodrug strategies and nanoformulations to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, methyl 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylate (CAS: 2137679-64-0) represents a promising scaffold in medicinal chemistry. Its versatile applications in kinase inhibition and anti-inflammatory therapy, coupled with recent synthetic and computational advancements, underscore its potential as a cornerstone for future drug development. Continued research will be essential to fully realize its therapeutic benefits.